Cas no 861597-51-5 (2-chloro-N-(4-methylphenyl)butanamide)

• Product Name: 2-chloro-N-(4-methylphenyl)butanamide
• CAS No: 861597-51-5
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD02285978
• CID: 1085831
• PubChem ID: 17608729
• Update Time: 2025-04-20

2-chloro-N-(4-methylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(p-tolyl)butanamide
• 2-chloro-N-(4-methylphenyl)butanamide
• BB 0219373
• BS-36097
• MFCD02285978
• DTXSID00589840
• AKOS006342340
• 861597-51-5
• CS-0456398

• MDL： MFCD02285978
• Inchi： 1S/C11H14ClNO/c1-3-10(12)11(14)13-9-6-4-8(2)5-7-9/h4-7,10H,3H2,1-2H3,(H,13,14)
• InChI Key： SRKVFEGDMXEMQK-UHFFFAOYSA-N
• SMILES： ClC(C(NC1C=CC(C)=CC=1)=O)CC

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.153
• Boiling Point: 357.6°C at 760 mmHg
• Flash Point: 170°C
• Refractive Index: 1.56